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Chemical Profile and Basic Information

Property Description

Chemical Name Calcium alpha-ketoglutarate Monohydrate [1]

CAS Registry Number 402726-78-7 [1] [2] [3]

Molecular Formula C₅H₆CaO₆ [1]

Form Typically a white, crystalline powder [2] [3]

Minimum Purity Often supplied at ≥98% purity for research [2] [3]

Summary of Key Research Findings

The table below summarizes quantitative data and key findings from pivotal studies on Ca-AKG.
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Study Model Dosage & Duration Key Findings
Citation /
Reference

Human Clinical Trial
(ABLE RCT)

1 g/day sustained-

release Ca-AKG for
6 months

(intervention) with 3
months follow-up.

Primary outcome: Change in DNA

methylation age. Secondary outcomes:
Inflammatory/metabolic blood markers,

handgrip strength, arterial stiffness, etc.
(Study completed in 2023, results

pending).

[4]

Human
Retrospective Study

~1 g/day (in

Rejuvant
formulation) for

average of 7
months.

Average decrease of 8 years in

biological age (DNA methylation age)
from baseline (p=6.538x10⁻¹²).

[5]

Human Clinical Trial
(Postmenopausal
Women)

6 g/day Ca-AKG for
6 months.

Increased bone mass density by ~2%;
significant reduction in bone resorption

marker CTX.

[4]

Mouse Study
(Aging)

Not specified in

excerpt.

Increased lifespan, reduced frailty,

decreased chronic inflammation, and
delayed onset of age-related conditions.

[5] [6]

Human Safety
Studies

Up to 4.5 g/day for
up to 3 years.

Found to be safe and well-tolerated. [4] [7] [6]

Detailed Experimental Protocol

For researchers designing studies, the methodology from a recent randomized controlled trial provides a

robust reference model.

Reference Study Design: "ABLE" - A double-blind, placebo-controlled RCT investigating Ca-AKG in 120

middle-aged individuals [4].

Participant Recruitment:

Population: Healthy individuals aged 40-60 years.
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Key Inclusion Criterion: DNA methylation age higher than chronological age [4].

Exclusion Criteria: Included cardiovascular disease, diabetes, active cancer, severe kidney
disease, and other conditions listed in [4] Table 1.

Intervention:

Active Group: 1 g/day of sustained-release Ca-AKG tablet.
Control Group: Identical placebo tablet.

Duration: 6 months of active intervention, with a total study period of 9 months including follow-
up [4].

Data Collection and Assessments:

Primary Outcome: Change in DNA methylation age from baseline to 6 months [4].
Secondary Outcomes (Comprehensive):

Blood Analysis: Inflammatory markers, metabolic panel, liver and kidney function [4].
Physical Function: Handgrip strength, leg extension strength [4].

Cardiovascular Health: Carotid-femoral pulse wave velocity [4].
Body Composition: Bone density and body composition via DXA scan [4].

Aerobic Capacity: Cardio-pulmonary exercise test [4].
Cognitive and Questionnaires: Montreal Cognitive Assessment, quality of life surveys

[4].
Visit Schedule: Assessments at Screening, Baseline, 3 months, 6 months, and 9 months. A

detailed schedule of assessments is provided in [4] Table 2.

Proposed Signaling Pathways

Ca-AKG influences multiple cellular pathways. Research suggests its interaction with mTOR signaling is

significant for its neuroprotective and potential anti-aging effects [8].
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This diagram illustrates the proposed mechanism where Ca-AKG replenishes the TCA cycle, influencing

energy-dependent mTORC1 signaling [8].

Ca-AKG also serves as a precursor for glutamate and a substrate for TET enzymes involved in DNA

demethylation, influencing epigenetic regulation [4] [8].

Key Research Gaps and Future Directions

Human Data: While animal data is promising, high-quality, long-term human clinical data is still
emerging. The translation of effects on DNA methylation age to tangible improvements in healthspan

and lifespan requires validation [4] [5].
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Mechanistic Details: The precise molecular mechanisms, including its interaction with key pathways

like mTOR in different tissues, are an active area of research [8].
Optimal Dosing: Effective dosing may vary based on the target outcome, as seen in differing doses

for bone health versus biological age studies [4] [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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